2-[(4,6-dimethylpyrimidin-2-yl)amino]-N-[2-(thiophen-2-yl)ethyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-[(4,6-dimethylpyrimidin-2-yl)amino]-N-(2-thiophen-2-ylethyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H17N5OS2/c1-10-8-11(2)19-15(18-10)21-16-20-13(9-24-16)14(22)17-6-5-12-4-3-7-23-12/h3-4,7-9H,5-6H2,1-2H3,(H,17,22)(H,18,19,20,21)
• InChI Key: XCBPYHQMTVHWEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=NC(=CS2)C(=O)NCCC3=CC=CS3)C
• Molecular Formula: C16H17N5OS2
• Molecular Weight: 359.5 g/mol

Description

The compound contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a thiazole ring, which is a similar heterocyclic compound containing sulfur and nitrogen in the ring.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic methods, and typically involves the use of infrared (IR), ultraviolet-visible (UV-Vis), nuclear magnetic resonance (NMR), and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions of a compound depend on the functional groups present in the molecule. Pyrimidines are known to participate in a wide range of reactions, including substitutions, eliminations, additions, and oxidative and reductive processes.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, density, and solubility, as well as its reactivity with other substances.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its intended use or biological activity.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties, as well as how it is used or handled.

Future Directions

The future directions for research into a specific compound depend on its potential applications. For example, if the compound shows promise as a pharmaceutical, future research might focus on improving its efficacy, reducing side effects, or finding new therapeutic uses.